Ethyl 3-(4-methylpiperazin-1-yl)butanoate

• IUPAC Name: ethyl 3-(4-methylpiperazin-1-yl)butanoate
• InChI: InChI=1S/C11H22N2O2/c1-4-15-11(14)9-10(2)13-7-5-12(3)6-8-13/h10H,4-9H2,1-3H3
• InChI Key: JXFUPNFLNHXMRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C)N1CCN(CC1)C
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

Ethyl 3-(4-methylpiperazin-1-yl)butanoate is a chemical compound with the molecular formula C11H22N2O2 and a molecular weight of 214.31. It is often used in the field of chemistry for various purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CCOC(CC(C)N1CCN(C)CC1)=O. This notation provides a way to represent the structure using ASCII strings.

Scientific Research Applications

Synthesis and Structural Analysis

Ethyl 3-(4-methylpiperazin-1-yl)butanoate and its derivatives have been widely studied for their synthetic processes and structural properties. The compound has been involved in various chemical reactions, leading to the creation of novel molecules. For example, a study demonstrated the preparation of ethyl 3-{2-[(3-methyl-1H-indol-2-yl)carbonyl]hydrazinylidene} butanoate via a specific reaction process, and its structure was elucidated using several spectral methods (Farghaly & Gomha, 2012). Additionally, the compound was used to synthesize (1H-1,2,3-triazol-5-yl)acetic acids through a chemoselective reaction with aryl azides (Pokhodylo, Matiychuk, & Obushak, 2009).

Pharmacological Research

In pharmacological research, the structural derivatives of this compound have been explored for their potential biological activities. A study synthesized various novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides and evaluated their inhibitory potential against the urease enzyme. These molecules showed promising results as potent inhibitors and were considered valuable in drug design programs (Nazir et al., 2018).

Optical Properties and Quantum Chemical Analysis

This compound derivatives have also been a subject of interest in studies focusing on optical properties and quantum chemical analysis. For instance, new compounds like ethyl 4-(2H-4,6-dimethyl-3-oxo-2,3-dihydroisothiazolo [5,4-b] pyridin-2-yl) butanoate were synthesized, and their fluorescence properties were extensively studied. These studies involved the use of UV–Vis absorption and fluorescence spectroscopy, supplemented by quantum chemical methods like density functional theory (DFT) and time-dependent DFT (Krzyżak, Śliwińska, & Malinka, 2015).

Molecular and Crystallography Studies

The compound and its derivatives have been the center of extensive molecular and crystallography studies. For example, a study synthesized and characterized (E)-ethyl 3-(2-(2,4-dinitrophenyl)hydrazono)butanoate, focusing on its crystal structure, Hirshfeld surface analysis, and computational studies to understand the intermolecular interactions and stability of the molecules (Chandini et al., 2022).